Cas no 109010-61-9 (Benazepril tert-Butyl Ester)

Benazepril tert-Butyl Ester structure
Benazepril tert-Butyl Ester structure
Product Name:Benazepril tert-Butyl Ester
CAS No:109010-61-9
MF:C28H36N2O5
MW:480.595848083496
CID:1187438
PubChem ID:11465773
Update Time:2025-04-20

Benazepril tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

    • 1H-1-Benzazepine-1-acetic acid,3-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]-2,3,4,5-tetrahydro-2-oxo-, 1,1-dimethylethyl ester, (3S)-
    • Benazepril tert-Butyl Ester
    • (2S,3'S)-2-(1-tert-butoxycarbonylmethyl-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-3-ylamino)-4-phenylbutyric acid ethyl ester
    • 1H-1-Benzazepine-1-acetic acid,3-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]-2,3,4,5-tetrahydro-2-oxo-, 1,1-dimethylethyl
    • benazepril t-butyl ester
    • SCHEMBL3916055
    • 1,1-Dimethylethyl (3S)-3-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetate
    • CMP9XG35ZG
    • 1H-1-Benzazepine-1-acetic acid, 3-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]-2,3,4,5-tetrahydro-2-oxo-, 1,1-dimethylethyl ester, (3S)-
    • 109010-61-9
    • ethyl (2S)-2-[[(3S)-1-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]-2-oxo-4,5-dihydro-3H-1-benzazepin-3-yl]amino]-4-phenylbutanoate
    • DTXSID501103905
    • Inchi: 1S/C28H36N2O5/c1-5-34-27(33)23(17-15-20-11-7-6-8-12-20)29-22-18-16-21-13-9-10-14-24(21)30(26(22)32)19-25(31)35-28(2,3)4/h6-14,22-23,29H,5,15-19H2,1-4H3/t22-,23-/m0/s1
    • InChI Key: QNLLWVSHZXSUNF-GOTSBHOMSA-N
    • SMILES: O=C1[C@H](CCC2C=CC=CC=2N1CC(=O)OC(C)(C)C)N[C@H](C(=O)OCC)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 480.26258
  • Monoisotopic Mass: 480.26242225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 12
  • Complexity: 713
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 84.9Ų

Experimental Properties

  • Melting Point: N/A
  • Solubility: Chloroform (Sparingly), Ethyl Acetate (Slightly)
  • PSA: 84.94

Benazepril tert-Butyl Ester Security Information

  • Storage Condition:Refrigerator

Benazepril tert-Butyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 184.00 2023-04-19
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